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Researchers and agricultural professionals are increasingly exploring the combined application
of 1,3-Dichloropropene (1,3-D) with other pesticides to broaden the spectrum of pest control
and improve overall efficacy. Studies have demonstrated that such combinations can offer
synergistic effects, providing a powerful alternative to traditional broad-spectrum fumigants like
methyl bromide.

The primary motivation for combining 1,3-D, a potent nematicide, with other agents is to target
a wider range of soil-borne pathogens, including fungi and weeds, which 1,3-D alone may not
effectively control. This approach not only enhances pest management but can also contribute
to integrated pest management strategies.

Enhanced Control of Nematodes, Fungi, and Weeds

Research has shown that combining 1,3-D with metam sodium (MNa) can lead to superior
control of multiple soil-borne pests.[1][2] A laboratory experiment and two greenhouse studies
on cucumber production revealed that a combination of 1,3-D and MNa (10+20 mg a.i. kg~
soil) provided the best complementary control of root-knot nematode (Meloidogyne incognita),
Fusarium oxysporum, and two species of weed seeds.[1][2] In these studies, the combined
application significantly inhibited the ability of M. incognita to form root galls and substantially
reduced the colony-forming units of F. oxysporum.[1][2] The control efficacy of the combined
treatment was higher than when either 1,3-D or MNa was used alone and was comparable to
methyl bromide treatment, all while maintaining high cucumber yields.[1][2]
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Similarly, combinations of 1,3-D, chloropicrin, and metam-sodium have proven as effective as
methyl bromide in controlling Meloidogyne incognita, Pythium irregulare, Rhizoctonia solani,
and Cyperus esculentus (nutsedge).[3] However, the application method and timing are crucial
factors influencing the outcomes. For instance, chisel-applied combinations were found to be
more effective for root-knot nematode control than drip-applied combinations.[3]

The combination of 1,3-D with chloropicrin has also shown promise in controlling purple
nutsedge (Cyperus rotundus).[4] The effectiveness of this combination can be further enhanced
by using virtually impermeable films (VIF) as mulch, which leads to higher soil gas
concentrations of 1,3-D.[4]

Synergistic Effects with Biocontrol Agents

An innovative approach involves the integration of 1,3-D with biocontrol agents. A study
investigating the combination of 1,3-D with the biocontrol agent Trichoderma harzianum (TH)
and an organic fertilizer (OF) for controlling Meloidogyne incognita on tomato demonstrated
significant synergistic effects.[5] While 1,3-D alone limited its nematicidal efficacy to the first
crop, its integration with TH and OF resulted in the greatest reduction in nematode infestation
and the highest increases in plant growth and yield across two consecutive tomato crops.[5]
This suggests that the biocontrol agent helps to maintain the suppressive effect on nematodes
in the long term.

Quantitative Data on Efficacy

The following tables summarize the quantitative data from various studies on the efficacy of
1,3-Dichloropropene in combination with other pesticides.

Table 1: Efficacy of 1,3-D and Metam Sodium (MNa) on Soil-borne Pests in Cucumber
Production[1][2]
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Root-knot Fusarium
Weed Control Cucumber
Treatment Nematode (gall oxysporum .
) . (%) Yield ( kg/m 2)
index) (CFUIg soil)
1,3-D + MNa 1.2 150 95 12.5
1,3-D alone 2.5 350 70 10.2
MNa alone 3.8 200 90 9.8
Methyl Bromide 1.1 120 98 12.8
Untreated
8.5 800 0 6.5
Control

Table 2: Efficacy of 1,3-D, Chloropicrin, and Metam-Sodium on Soil-borne Pests in Squash[3]

Root-knot . . .
Pythium Rhizoctonia Cyperus
Nematode . .
Treatment irregulare (% solani (% esculentus
(galls/root .
root rot) damping-off) (shoots/m?)
system)
1,3-D +
Chloropicrin + 5 10 8 3
Metam-Sodium
Methyl Bromide 4 8 7 2
Untreated
65 45 30 58
Control

Table 3: Effect of 1,3-D + Chloropicrin on Purple Nutsedge (Cyperus rotundus) under Different

Mulches|[4]
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Nutsedge Plants (per 30 ft

Mulch Type Application Method
of bed)

Virtually Impermeable Film I

Sail Injection 29
(VIF)
Virtually Impermeable Film )

Drip Tape 112
(VIF)
High Density Polyethylene Soail Injection 45
High Density Polyethylene Drip Tape 130
Untreated Control >200

Table 4: Synergistic Effect of 1,3-D, Trichoderma harzianum (TH), and Organic Fertilizer (OF)

on Meloidogyne incognita in Tomato[5][6]

Nematode Gall

Nematode Gall

Tomato Yield (

Tomato Yield (

Treatment Index (1st Index (2nd kg/plant - 1st kg/plant - 2nd
Crop) Crop) Crop) Crop)

1,3-D+TH + OF 1.1 15 4.8 4.5

1,3-D 1.8 3.5 4.2 3.8

TH + OF 2.5 2.2 4.0 4.1

Untreated
4.5 4.8 2.5 2.3

Control

Experimental Protocols

Study 1: Combination of 1,3-D and Metam Sodium for Cucumber Production[1][2]

o Objective: To evaluate the efficacy of combined 1,3-D and metam sodium (MNa) for

controlling soil-borne pests in cucumber greenhouses.

o Experimental Design: Laboratory and greenhouse trials were conducted.
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e Treatments:

o

Combined 1,3-D and MNa (10+20 g a.i. m™2)

[¢]

1,3-D alone

MNa alone

[¢]

[e]

Methyl bromide (MB)

o

Untreated control
o Application: Fumigants were applied to the soil before cucumber planting.

e Assessments:

[e]

Root-knot nematode infestation was assessed by counting root galls.

o

Fusarium oxysporum populations were determined by counting colony-forming units
(CFU) on media.

o

Weed control was visually assessed.

[¢]

Cucumber yield was measured at harvest.
Study 2: Application of 1,3-D, Chloropicrin, and Metam-Sodium in Squash Plasticulture[3]

o Objective: To evaluate the effects of application timing and method of fumigant combinations
on pest control and squash growth.

o Experimental Design: Two separate tests with varying plant-back times (1 to 4 weeks).
o Treatments: Combinations of 1,3-D, chloropicrin, and metam-sodium.
e Application Methods:

o Chisel-injected

o Drip-applied
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o Pests Targeted:Meloidogyne incognita, Pythium irregulare, Rhizoctonia solani, and Cyperus
esculentus.

e Assessments: Pest populations and squash yield were evaluated.
Study 3: Combination of 1,3-D and Trichoderma harzianum for Tomato Production[5]

» Objective: To investigate the combined effect of 1,3-D, Trichoderma harzianum (TH), and an
organic fertilizer (OF) on Meloidogyne incognita and tomato growth.

o Experimental Design: The study was conducted over two consecutive tomato crops.
e Treatments:

o 1,3-D application only in the first crop.

o TH and OF were applied in both crops.

o Combinations of the above treatments.

o Assessments: Nematode infestation (gall index), plant growth parameters, and tomato yield
were measured for both crops.

Visualizing Experimental Workflows
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Caption: Generalized workflow for soil fumigation experiments.
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Caption: Integrated approach combining chemical and biological control.

In conclusion, the combination of 1,3-Dichloropropene with other pesticides and biocontrol
agents presents a promising strategy for effective and broad-spectrum soil pest management.
The synergistic effects observed in various studies highlight the potential of these integrated
approaches to enhance crop protection and yield, offering viable alternatives to single-fumigant
treatments. However, careful consideration of application methods, timing, and local soil
conditions is essential to optimize the efficacy of these combinations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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